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CAS No.: 2912-76-7

Cat. No.: B1280379
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Content Type: In-Depth Technical Guide Audience: Structural Chemists, Pharmaceutical
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Executive Summary
This technical guide provides a rigorous analysis of the solid-state behavior of 2-Hydroxy-3-
nitrobenzamide (C₇H₆N₂O₄). Unlike simple salicylamide derivatives, the introduction of a nitro

group at the ortho position (C3) relative to the hydroxyl moiety creates a competitive hydrogen-

bonding landscape. This guide details the synthesis, crystallographic parameters, and the

specific intramolecular and intermolecular interaction networks that define its stability. We focus

on the S(6) intramolecular resonance-assisted hydrogen bond (RAHB) and the R²₂(8)

intermolecular dimer, which are critical for understanding the solubility and packing efficiency of

this pharmaceutical intermediate.

Chemical Context & Synthesis Strategy
The synthesis of 2-Hydroxy-3-nitrobenzamide is not merely a functionalization step; it is a

study in regioselectivity. The starting material, salicylamide (2-hydroxybenzamide), contains a
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phenolic hydroxyl group that activates the ring, directing electrophilic aromatic substitution to

the ortho and para positions.

Synthetic Protocol
To obtain the 3-nitro isomer specifically, we must manage the competition with the 5-nitro

isomer.

Reagents: Salicylamide, Nitric Acid (HNO₃), Sulfuric Acid (H₂SO₄).

Mechanism: Electrophilic Aromatic Substitution (Nitration).

Critical Control Point: Temperature control (< 5°C) is mandatory to prevent polynitration and

oxidative degradation.

Experimental Workflow:

Nitration: Salicylamide is dissolved in ethyl acetate. A nitrating mixture (HNO₃/H₂SO₄) is

added dropwise at 278 K.

Quenching: The reaction is neutralized with aqueous NaHCO₃.

Separation: This is the pivotal step. The reaction yields both the 3-nitro and 5-nitro isomers.

Technique: Column chromatography over silica gel.[1]

Eluent Gradient: Petrol/Ethyl Acetate (0% to 7.5% EtOAc).[1] The 3-nitro isomer typically

elutes differently due to the specific polarity modulation caused by the adjacent nitro-

hydroxyl interaction.

Crystallographic Methodology
The structural data presented here is derived from Single Crystal X-Ray Diffraction (SC-XRD).

High-quality crystals were grown using the slow evaporation technique from an ethyl acetate

solution.

Radiation Source: Mo Kα (λ = 0.71073 Å).[2] Molybdenum is chosen over Copper for its

higher energy, reducing absorption effects in nitro-aromatics.
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Temperature: 296 K (Room Temperature).[1][2]

Refinement: Full-matrix least-squares on F².

Structural Analysis: The Core Data
The crystal structure of 2-Hydroxy-3-nitrobenzamide reveals a Triclinic system. A unique

feature of this structure is the presence of two independent molecules in the asymmetric unit (

), leading to a total of

in the unit cell.

Crystal Data Table
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Parameter Value Significance

Formula C₇H₆N₂O₄

Crystal System Triclinic Low symmetry packing

Space Group

Centrosymmetric; most

common for organic achiral

molecules

Unit Cell (

)
3.8390(2) Å

Short axis indicates stacking

direction

Unit Cell (

)
13.0347(8) Å

Unit Cell (

)
16.0409(9) Å

Angle (

)
98.207(3)°

Angle (

)
95.658(2)°

Angle (

)
98.365(3)°

Volume 780.16(8) Å³

Z 4

Two molecules in asymmetric

unit (

)

Density (calc) 1.550 Mg/m³ Typical for nitro-aromatics

Conformational Locking (Intramolecular)
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The molecular conformation is governed by a robust Intramolecular Hydrogen Bond.

Interaction: O–H···O(amide).[1]

Graph Set Motif:S(6).

Mechanism: The phenolic hydrogen atom is "locked" between the oxygen of the amide

carbonyl and the oxygen of the nitro group. However, the O–H···O=C interaction is

energetically favored due to Resonance Assisted Hydrogen Bonding (RAHB). This creates a

pseudo-six-membered ring that planarizes the molecule, enhancing π-conjugation across the

benzamide backbone.

Disorder Note: In one of the two molecules in the asymmetric unit, the nitro group exhibits

rotational disorder (occupancy ratio approx. 52:48). This suggests that while the amide side

is locked by the H-bond, the nitro side retains some thermal freedom at room temperature.

Supramolecular Architecture
The macroscopic properties of the crystal (melting point, solubility) are dictated by how these

planarized monomers pack together.

The Primary Dimer: R²₂(8)
The dominant intermolecular interaction is the formation of centrosymmetric dimers.

Donors/Acceptors: The amide -NH₂ group acts as a donor to the carbonyl oxygen of a

neighboring molecule.

Pattern: Two molecules associate in a "head-to-tail" fashion.

Graph Set Motif:R²₂(8) (An 8-membered ring formed by 2 donors and 2 acceptors).

Significance: This dimer is the fundamental building block of the crystal lattice. It is extremely

robust and common in primary amides.

Higher-Order Packing
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These dimers do not exist in isolation. They are linked into two-dimensional polymeric sheets

parallel to the ab plane.[2]

Linkage: The second hydrogen atom of the -NH₂ group (which is not involved in the dimer)

forms hydrogen bonds with nitro group oxygens or other acceptors in adjacent dimers.

Stacking: These 2D sheets stack along the short

-axis (3.84 Å), driven by

-

stacking interactions between the aromatic rings.

Visualization of Structural Logic
The following diagrams illustrate the synthesis workflow and the hierarchical assembly of the

crystal structure.

Diagram 1: Synthesis & Crystallization Workflow
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Caption: Workflow for the regioselective synthesis and isolation of crystallographic-grade 2-
Hydroxy-3-nitrobenzamide.

Diagram 2: Hydrogen Bonding Network Hierarchy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/51142953_2-Hy-droxy-N-3-nitro-phen-ylbenzamide
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body-img#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body#crystal-structure-of-2-hydroxy-3-nitrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monomer
(2-Hydroxy-3-nitrobenzamide)

Intramolecular H-Bond
O-H ... O=C (Amide)

Motif: S(6)

 Conformational Locking

Centrosymmetric Dimer
N-H ... O=C

Motif: R2,2(8)

 Self-Assembly

2D Polymeric Sheet
Linked via N-H...O(Nitro)

 Lateral H-Bonding

3D Crystal Lattice
Pi-Pi Stacking (3.84 Å)

 Van der Waals Forces

Click to download full resolution via product page

Caption: Hierarchical assembly from monomer to 3D lattice, highlighting the transition from S(6)

intramolecular locking to R²₂(8) dimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

